Cas no 93939-74-3 ((R)-2-Amino-2-(4-fluorophenyl)acetic acid)

(R)-2-Amino-2-(4-fluorophenyl)acetic acid structure
93939-74-3 structure
Product Name:(R)-2-Amino-2-(4-fluorophenyl)acetic acid
CAS No:93939-74-3
MF:C8H8FNO2
MW:169.153025627136
MDL:MFCD00042727
CID:61661
PubChem ID:124515
Update Time:2024-10-25

(R)-2-Amino-2-(4-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Amino-2-(4-fluorophenyl)acetic acid
    • 4-Fluoro-D-α-phenylglycine
    • 4-Fluoro-D-alpha-phenylglycine
    • 4-Fluoro-D-2-phenylglycine
    • (2R)-2-amino-2-(4-fluorophenyl)acetic acid
    • (R)-(-)-4-(FLUOROPHENYL)GLYCINE
    • (R)-4-Fluorophenylglycine
    • D-4-Fluorophenylglycine
    • H-D-Phg(4-F)-OH
    • (r)-amino-(4-fluoro-phenyl)-acetic acid
    • p-fluorophenylglycine
    • 4-fluoro-d-a-phenylglycine
    • HY-W051418
    • DTXSID00917028
    • SCHEMBL205545
    • AKOS006238374
    • AS-15899
    • Benzeneacetic acid,alpha-amino-4-fluoro-,(-alphaR)
    • CS-0043796
    • 4-fluorophenylglycine
    • 4-Fluoro-D- alpha -phenylglycine
    • MFCD00042727
    • d-(4-fluorophenyl)glycine
    • d-(4-fluorophenyl) glycine
    • JKFYKCYQEWQPTM-SSDOTTSWSA-N
    • PD197220
    • 93939-74-3
    • AKOS015853837
    • d(-)-4-fluorophenylglycine
    • 4-fluoro-d-phenylglycine
    • F0863
    • AC-19554
    • (2R)-2-azaniumyl-2-(4-fluorophenyl)acetate
    • 4-Fluoro-D-alpha-phenylglycine, >=99.0% (NT)
    • AM9510
    • EINECS 300-363-8
    • (αR)-α-Amino-4-fluorobenzeneacetic acid (ACI)
    • Benzeneacetic acid, α-amino-4-fluoro-, (R)- (ZCI)
    • D
    • D-(-)-4-Fluorophenylglycine
    • (R)-amino(4-fluorophenyl)acetic acid
    • 4-fluoro-l-phenylglycine
    • A-phenylglycine
    • 4-Fluoro-D-
    • MDL： MFCD00042727
    • Inchi： 1S/C8H8FNO2/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4,7H,10H2,(H,11,12)/t7-/m1/s1
    • InChI Key： JKFYKCYQEWQPTM-SSDOTTSWSA-N
    • SMILES： [C@H](C1C=CC(F)=CC=1)(N)C(=O)O
    • BRN： 5850632

Computed Properties

  • Exact Mass: 169.05400
  • Monoisotopic Mass: 169.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 63.3A^2

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.2345 (estimate)
  • Melting Point: ≥300 °C
  • Boiling Point: 289.9℃ at 760mmHg
  • Flash Point: 129.1℃
  • PSA: 63.32000
  • LogP: 1.61040
  • Specific Rotation: -130° ~ -140° (c=1, 1M HCl)
  • Optical Activity: [α]20/D −138±2°, c = 1% in 1 M HCl
  • Solubility: Not available

(R)-2-Amino-2-(4-fluorophenyl)acetic acid Security Information

(R)-2-Amino-2-(4-fluorophenyl)acetic acid Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

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(R)-2-Amino-2-(4-fluorophenyl)acetic acid Production Method

Production Method 1

459-57-4 459-57-4
93939-74-3 93939-74-3
Reaction Conditions
1.1 Reagents: Ammonium chloride
1.2 -
Reference
Screening, design and use for chiral synthesis of stereoselective nitrilases from uncultured environmental samples
, United States, , ,

Production Method 2

93939-74-3 93939-74-3
Reaction Conditions
Reference
Morpholine and thiomorpholine tachykinin receptor antagonists
, United States, , ,

Production Method 3

93939-74-3 93939-74-3
Reaction Conditions
Reference
Homochiral organoelement analogs of natural compounds. I. Biocatalytic methods for production of fluorine-containing L- and D-phenylglycine on preparative scale
Soloshonok, V. A.; Galaev, I. Yu.; Svedas, V. K.; Kozlova, E. V.; Kotif, N. V.; et al, Bioorganicheskaya Khimiya, 1993, 19(4), 467-73

Production Method 4

189138-28-1 189138-28-1
93939-74-3 93939-74-3
Reaction Conditions
1.1 Reagents: Pyridoxal 5′-phosphate Catalysts: 2-Aminohexano-6-lactam racemase ,  D-Amino acid amidase Solvents: Water ;  24 h, pH 8, 40 °C
Reference
Enzymatic Synthesis of Chiral Phenylalanine Derivatives by a Dynamic Kinetic Resolution of Corresponding Amide and Nitrile Substrates with a Multi-Enzyme System
Yasukawa, Kazuyuki; Asano, Yasuhisa, Advanced Synthesis & Catalysis, 2012, 354(17), 3327-3332

Production Method 5

459-57-4 459-57-4
93939-74-3 93939-74-3
Reaction Conditions
1.1 Reagents: Ammonium acetate Solvents: Water ;  30 min, pH 8, 20 °C
1.2 Catalysts: Nitrilase
Reference
Chemoenzymatic Method for Enantioselective Synthesis of (R)-2-Phenylglycine and (R)-2-Phenylglycine Amide from Benzaldehyde and KCN Using Difference of Enzyme Affinity to the Enantiomers
Kawahara, Nobuhiro; Asano, Yasuhisa, ChemCatChem, 2018, 10(21), 5014-5020

Production Method 6

56464-70-1 56464-70-1
93939-74-3 93939-74-3
Reaction Conditions
1.1 Catalysts: Nitrilase Solvents: Methanol ,  Water ;  pH 8, 37 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Environmental microbe nitrilase and gene sequences exhibiting stereoselectivity useful for synthesis of chiral reaction products
, United States, , ,

Production Method 7

7292-73-1 7292-73-1
93939-74-3 93939-74-3
Reaction Conditions
1.1 Reagents: Phenylacetyl chloride ,  Sodium hydroxide Solvents: Water ;  pH 8 - 10, 10 °C; 2 h, 10 °C; 6 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1 - 2
1.3 Reagents: Sodium hydroxide ,  Penicillin amidase Solvents: Water ;  6 h, 30 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 1 - 2; 5 h, 120 °C
1.5 Reagents: Ammonia Solvents: Water ;  overnight, pH 5.74, 4 °C
Reference
Method for preparing D-amino acid with immobilized penicillin acylase as catalyst
, China, , ,

Production Method 8

56464-70-1 56464-70-1
93939-74-3 93939-74-3
19883-57-9 19883-57-9
Reaction Conditions
Reference
Bacterial nitrilase and gene sequences exhibiting stereoselectivity useful for synthesis of chiral reaction products
, World Intellectual Property Organization, , ,

Production Method 9

56464-70-1 56464-70-1
93939-74-3 93939-74-3
Reaction Conditions
1.1 Catalysts: Nitrilase Solvents: Methanol ,  Water ;  3 h, pH 8, 37 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Stereoselective nitrilases from uncultured environmental samples for chiral synthesis and genes encoding them
, United States, , ,

Production Method 10

93939-74-3 93939-74-3
Reaction Conditions
Reference
Beta-thiopropionyl-amino acid derivatives and their use as beta-lactamase inhibitors
, World Intellectual Property Organization, , ,

(R)-2-Amino-2-(4-fluorophenyl)acetic acid Raw materials

(R)-2-Amino-2-(4-fluorophenyl)acetic acid Preparation Products

(R)-2-Amino-2-(4-fluorophenyl)acetic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:93939-74-3)(R)-2-Amino-2-(4-fluorophenyl)acetic acid
Order Number:A11049
Stock Status:in Stock
Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:42
Price ($):256.0/628.0
Email:sales@amadischem.com

(R)-2-Amino-2-(4-fluorophenyl)acetic acid Related Literature

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Amadis Chemical Company Limited
(CAS:93939-74-3)(R)-2-Amino-2-(4-fluorophenyl)acetic acid
A11049
Purity:99%/99%
Quantity:10g/25g
Price ($):256.0/628.0
Email